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Introduction

Isovaleric anhydride, also known as 3-methylbutanoic anhydride, is a key chemical
intermediate in organic synthesis. With the chemical formula C10H1803, this colorless liquid is
utilized in the preparation of various esters, amides, and other derivatives, finding applications
in the pharmaceutical and fragrance industries. A thorough understanding of its physical
properties is paramount for its safe handling, optimal use in reactions, and for the purification of
its products. This guide provides an in-depth overview of the core physical characteristics of
isovaleric anhydride, complete with experimental protocols for their determination.

Core Physical Properties

The fundamental physical constants of isovaleric anhydride are summarized in the table
below. These values are critical for predicting its behavior in various chemical and physical
processes.
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Property Value Conditions
Molecular Formula C10H1803

Molecular Weight 186.25 g/mol

Density 0.932 g/mL at 20 °C[1][2]
Boiling Point 103-104 °C at 24 mmHg[2][3]
80-85 °C at 10 Torr[4]

Melting Point -65 °C [2][3]

Refractive Index (nD) 1.417 at 20 °C[1][5]

Solubility and Reactivity

Isovaleric anhydride is sensitive to moisture and reacts with water in a process called
hydrolysis to form isovaleric acid. Due to this reactivity, it is considered to have limited solubility
in water. However, like its structural analog isobutyric anhydride, it is soluble in common
organic solvents.[5] Care must be taken to store isovaleric anhydride under anhydrous
conditions to prevent degradation.

Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for chemical characterization. The
following sections detail the standard experimental methodologies for measuring the key
physical properties of isovaleric anhydride.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and common method for
determining the density of isovaleric anhydride is by using a pycnometer or, more simply, a
graduated cylinder and a balance.

Methodology:

o Mass of Empty Container: Accurately weigh a clean, dry graduated cylinder on an analytical
balance and record the mass.
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e Volume Measurement: Carefully add a known volume of isovaleric anhydride to the
graduated cylinder. Read the volume from the bottom of the meniscus.

o Mass of Container and Liquid: Reweigh the graduated cylinder containing the isovaleric
anhydride and record the combined mass.

» Calculation: The density (p) is calculated using the formula: p = (mass of liquid) / (volume of
liquid) where the mass of the liquid is the difference between the final and initial masses of
the graduated cylinder. For higher precision, this procedure should be repeated multiple
times, and the average density calculated.
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Experimental Workflow: Density Determination
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Workflow for the determination of density.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. For small sample volumes, a micro-boiling point determination method is
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suitable.
Methodology:

o Sample Preparation: Place a small amount (a few milliliters) of isovaleric anhydride into a
small test tube.

o Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the
open end down.

o Heating: Heat the test tube gently in a heating block or an oil bath.

o Observation: As the liquid heats, a stream of bubbles will emerge from the capillary tube.
Continue heating until a steady stream of bubbles is observed.

e Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The
boiling point is the temperature at which the liquid just begins to be drawn into the capillary
tube.
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Experimental Workflow: Micro-Boiling Point Determination

Prepare sample in
test tube with
inverted capillary

l

Gently heat the
sample

:

Observe for a steady
stream of bubbles

:

Allow the sample
to cool

Record temperature when
liquid enters capillary

Click to download full resolution via product page

Workflow for micro-boiling point determination.
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Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a fundamental property used to identify and assess the purity
of substances. An Abbe refractometer is commonly used for this measurement.

Methodology:

 Instrument Calibration: Calibrate the Abbe refractometer using a standard sample with a
known refractive index, such as distilled water.

o Sample Application: Place a few drops of isovaleric anhydride onto the prism of the
refractometer.

o Measurement: Close the prism and allow the sample to equilibrate to the instrument's
temperature (typically 20°C).

o Reading: Look through the eyepiece and adjust the controls until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

e Record Value: Read the refractive index value from the instrument's scale.
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Experimental Workflow: Refractive Index Measurement
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Workflow for refractive index measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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